Cas no 338423-33-9 (N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide)

• Product Name: N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide
• CAS No: 338423-33-9
• MF: C₂₃H₂₂FN₃O₂S
• MW: 423.503087520599
• CID: 5696574
• PubChem ID: 1476323
• Update Time: 2025-07-16

N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4J-358S
• N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide
• AKOS005090046
• 338423-33-9
• SCHEMBL13508708
• N-[5,6-dimethyl-1-[(3-methylphenyl)methyl]benzimidazol-4-yl]-4-fluorobenzenesulfonamide
• N-[5,6-dimethyl-1-(3-methylbenzyl)-1H-1,3-benzimidazol-4-yl]-4-fluorobenzenesulfonamide
• Oprea1_355983
• Benzenesulfonamide, N-[5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-benzimidazol-4-yl]-4-fluoro-

• Inchi： 1S/C23H22FN3O2S/c1-15-5-4-6-18(11-15)13-27-14-25-23-21(27)12-16(2)17(3)22(23)26-30(28,29)20-9-7-19(24)8-10-20/h4-12,14,26H,13H2,1-3H3
• InChI Key： SKVSHAMMVRWKNM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NC1=C(C)C(C)=CC2=C1N=CN2CC1C=CC=C(C)C=1)(=O)=O

Computed Properties

• Exact Mass: 423.14167629g/mol
• Monoisotopic Mass: 423.14167629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 72.4Ų

Additional information on N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide

Introduction to N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide (CAS No. 338423-33-9)

N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 338423-33-9, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this sulfonamide derivative incorporates several key functional groups, including a benzodiazole moiety and a fluorobenzene ring, which contribute to its unique chemical and pharmacological properties.

The benzodiazole core is a well-known scaffold in medicinal chemistry, renowned for its role in the development of anxiolytics, sedatives, and anticonvulsants. The presence of 5,6-dimethyl substituents in the benzodiazole ring enhances its stability and influences its electronic properties, making it a valuable component in drug design. Additionally, the 3-methylphenyl group attached to the benzodiazole ring through a butyl chain introduces additional steric and electronic effects that can modulate the compound's interactions with biological targets.

The sulfonamide group at the other end of the molecule further enriches its pharmacological potential. Sulfonamides are widely recognized for their antimicrobial and anti-inflammatory properties, and their incorporation into drug molecules often enhances binding affinity and selectivity. The 4-fluorobenzene moiety adds another layer of complexity, as fluorine atoms are known to improve metabolic stability and binding interactions with biological receptors.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutics. The fluorine atom in 4-fluorobenzene can influence the compound's lipophilicity, solubility, and overall pharmacokinetic profile. This has led to increased interest in fluorinated sulfonamides as potential candidates for treating various diseases, including neurological disorders and cancer.

The synthesis of N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the benzodiazole core necessitates careful handling to ensure regioselectivity and minimize side reactions. The subsequent functionalization with the sulfonamide group and fluorobenzene moiety further complicates the synthetic route but ultimately results in a highly potent and versatile molecule.

In terms of biological activity, preliminary studies suggest that N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The combination of the benzodiazole scaffold with the sulfonamide group creates a unique pharmacophore that could interact with multiple targets simultaneously. This multitarget approach has become increasingly popular in drug discovery due to its potential to provide broader therapeutic effects with fewer side effects.

The fluorine atom in the 4-fluorobenzene ring is particularly noteworthy, as it can enhance the compound's binding affinity by participating in hydrophobic interactions and π-stacking with biological targets. Additionally, fluorine substitution often improves metabolic stability by preventing unwanted degradation pathways. These properties make N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide an attractive candidate for further investigation in medicinal chemistry.

Evaluation of this compound's pharmacokinetic properties is crucial for determining its potential as a therapeutic agent. Studies have shown that sulfonamides can exhibit varying degrees of solubility depending on their structural configuration. The presence of hydrophobic groups like the 3-methylphenyl moiety can influence water solubility, while polar groups such as the sulfonamide group enhance aqueous solubility. Understanding these properties helps in optimizing formulations for oral or injectable administration.

The impact of fluorine substitution on pharmacokinetics cannot be overstated. Fluorinated compounds often exhibit improved bioavailability due to their enhanced lipophilicity and resistance to metabolic degradation. In addition, fluorine atoms can influence drug distribution within the body by affecting tissue binding affinity. These factors make N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-yl}-4-fluorobenzene-1-sulfonamide a promising candidate for further development in clinical settings.

Ongoing research is focused on exploring the therapeutic potential of this compound across various disease areas. Initial studies have shown encouraging results in preclinical models for neurological disorders, where it demonstrates potential as an anxiolytic and anticonvulsant agent. The unique combination of structural features makes it a versatile tool for drug discovery researchers looking to develop novel treatments for complex diseases.

The role of computational chemistry in optimizing this compound's structure cannot be ignored. Advanced computational methods allow researchers to predict binding affinities, metabolic stability, and other critical pharmacokinetic parameters before conducting expensive wet-lab experiments. By leveraging computational tools alongside traditional synthetic approaches, scientists can accelerate the drug discovery process and identify promising candidates more efficiently.

In conclusion, N-{5,6-dimethyl-1-[(3-methylphenyl)methyl]-1H-1,3-benzodiazol-4-ylyl}-4-fluorobenzene-1-sulfonamide (CAS No.338423-33-9) represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. The integration of multiple functional groups into this molecule enhances its pharmacological potential while presenting unique challenges in synthesis and formulation. Continued investigation into its therapeutic applications will likely uncover new treatment options for various diseases.